Cas no 1233478-91-5 (4H,6H,7H-thieno3,2-cpyran-4,6-dione)

• Product Name: 4H,6H,7H-thieno3,2-cpyran-4,6-dione
• CAS No: 1233478-91-5
• MF: C₇H₄O₃S
• MW: 168.169860839844
• MDL: MFCD28388028
• CID: 4579449
• PubChem ID: 59535432
• Update Time: 2024-03-01

4H,6H,7H-thieno3,2-cpyran-4,6-dione Chemical and Physical Properties

Names and Identifiers

• 4H-Thieno[3,2-c]pyran-4,6(7H)-dione
• 4H,6H,7H-thieno[3,2-c]pyran-4,6-dione
• 4H,6H,7H-thieno3,2-cpyran-4,6-dione

• MDL： MFCD28388028
• Inchi： 1S/C7H4O3S/c8-6-3-5-4(1-2-11-5)7(9)10-6/h1-2H,3H2
• InChI Key： WRNGVVSWLBTGHT-UHFFFAOYSA-N
• SMILES： C1(=O)OC(=O)CC2SC=CC1=2

Computed Properties

• Exact Mass: 167.98811516g/mol
• Monoisotopic Mass: 167.98811516g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 214
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 71.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thienopyrans